Cas no 90162-24-6 (2,4-Octanediol)

• Product Name: 2,4-Octanediol
• CAS No: 90162-24-6
• MF: C₈H₁₈O₂
• MW: 146.227323055267
• CID: 792883
• PubChem ID: 3494075
• Update Time: 2025-04-19

2,4-Octanediol Chemical and Physical Properties

Names and Identifiers

• 2,4-Octanediol
• octane-2,4-diol
• SCHEMBL428260
• 90162-24-6
• DTXSID40393009

• Inchi： 1S/C8H18O2/c1-3-4-5-8(10)6-7(2)9/h7-10H,3-6H2,1-2H3
• InChI Key： HOWLAKMIIWUJEJ-UHFFFAOYSA-N
• SMILES： OC(CC(C)O)CCCC

Computed Properties

• Exact Mass: 146.130679813g/mol
• Monoisotopic Mass: 146.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 73.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.9180
• Melting Point: 43.76°C (estimate)
• Boiling Point: 243.79°C (rough estimate)
• Refractive Index: 1.4422